9-Piperidin-4-ylidene-9H-xanthene-3-carboxylic acid diethylamide
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Description
9-Piperidin-4-ylidene-9H-xanthene-3-carboxylic acid diethylamide is a synthetic organic compound characterized by a xanthene core substituted with a piperidin-4-ylidene group at the 9-position and a diethylamide functional group at the 3-carboxylic acid position. The diethylamide group enhances lipophilicity, influencing pharmacokinetic properties such as absorption and blood-brain barrier penetration.
Properties
CAS No. |
825649-36-3 |
|---|---|
Molecular Formula |
C23H26N2O2 |
Molecular Weight |
362.5 g/mol |
IUPAC Name |
N,N-diethyl-9-piperidin-4-ylidenexanthene-3-carboxamide |
InChI |
InChI=1S/C23H26N2O2/c1-3-25(4-2)23(26)17-9-10-19-21(15-17)27-20-8-6-5-7-18(20)22(19)16-11-13-24-14-12-16/h5-10,15,24H,3-4,11-14H2,1-2H3 |
InChI Key |
JCIXQWUOSGZINQ-UHFFFAOYSA-N |
Canonical SMILES |
CCN(CC)C(=O)C1=CC2=C(C=C1)C(=C3CCNCC3)C4=CC=CC=C4O2 |
Origin of Product |
United States |
Comparison with Similar Compounds
Comparison with Structurally and Functionally Similar Compounds
Structural Analogues with Xanthene Cores
JNJ-20788560 [9-(8-Azabicyclo[3.2.1]oct-3-ylidene)-9H-xanthene-3-carboxylic acid diethylamide]
- Structural Difference : Replaces the piperidin-4-ylidene group with an 8-azabicyclo[3.2.1]oct-3-ylidene moiety.
- Pharmacological Profile: DOR binding affinity (Ki): 2.0 nM . Potency in inflammatory pain models: 7.6 mg/kg (oral, rat zymosan test) . Advantages: No respiratory depression, gastrointestinal erosion, or tolerance observed in preclinical studies .
- Key Finding : Selectivity for DOR over μ-opioid receptors (MOR) reduces side effects typical of MOR agonists (e.g., morphine).
1-(9H-Xanthene-9-carbonyl)-piperidine-4-carboxylic acid methyl ester (CAS 349442-05-3)
- Structural Difference : Features a piperidine-4-carboxylic acid methyl ester instead of the piperidin-4-ylidene and diethylamide groups.
- Properties: Molecular formula: C21H21NO4 (vs. C23H26N2O3 for the target compound).
Piperidinyl/Azabicyclic Derivatives in Opioid Agonists
Pharmacokinetic and Metabolic Comparisons
Lysergic Acid Diethylamide (LSD) and Derivatives
While LSD () is pharmacologically distinct (serotonergic agonist), its pharmacokinetic data provide insights for diethylamide-containing compounds:
Functional Group Impact on Bioactivity
- Diethylamide vs. 9-Piperidin-4-ylidene-9H-xanthene-3-carboxylic acid diethylamide: The diethylamide group likely enhances DOR binding, as seen in JNJ-20788560 .
Piperidinyl vs. Azabicyclo Substituents :
- The azabicyclo[3.2.1] group in JNJ-20788560 confers higher DOR selectivity than simpler piperidinyl groups, suggesting that the target compound may exhibit weaker or altered receptor interactions .
Q & A
Q. What are the optimal synthetic routes for 9-Piperidin-4-ylidene-9H-xanthene-3-carboxylic acid diethylamide in academic research?
The synthesis typically involves multi-step organic reactions, including protection/deprotection strategies and coupling reactions. Key steps include:
- Use of inert atmospheres (e.g., nitrogen or argon) to prevent oxidation of sensitive intermediates .
- Solvent optimization (e.g., dichloromethane or ethanol) to enhance reaction efficiency .
- Temperature control (e.g., reflux at 100°C for 10–12 hours) to ensure complete conversion . Purification methods like column chromatography or recrystallization are critical for isolating high-purity products .
Q. How should researchers characterize the structural purity of this compound?
Methodological characterization involves:
- Nuclear Magnetic Resonance (NMR) : ¹H/¹³C NMR to confirm backbone connectivity and substituent placement .
- High-Performance Liquid Chromatography (HPLC) : To assess purity (>95% recommended for biological assays) .
- Mass Spectrometry (MS) : High-resolution MS (HRMS) to verify molecular weight and fragmentation patterns .
Q. What safety protocols are essential during handling and synthesis?
- Adhere to institutional Chemical Hygiene Plans, including mandatory safety training and 100% compliance with hazard assessments .
- Use personal protective equipment (PPE), fume hoods, and waste disposal systems for reactive intermediates .
Advanced Research Questions
Q. How can computational strategies predict the reactivity of intermediates in this compound’s synthesis?
Advanced methods include:
- Quantum Chemical Calculations : To model reaction pathways and transition states (e.g., density functional theory, DFT) .
- Reaction Path Search Algorithms : Identify energetically favorable routes and optimize conditions (e.g., solvent polarity, catalyst selection) .
- Machine Learning : Train models on existing reaction databases to predict yields or side products .
Q. What experimental designs resolve contradictions in spectroscopic data across synthetic batches?
Systematic approaches include:
- Cross-Validation : Use multiple analytical techniques (e.g., NMR + X-ray crystallography) to confirm structural assignments .
- Batch Comparison : Analyze variables like solvent purity, reaction time, and catalyst loading via design-of-experiments (DoE) frameworks .
- Statistical Analysis : Apply multivariate analysis to isolate factors causing variability (e.g., ANOVA or principal component analysis) .
Q. How can researchers investigate the compound’s stability under varying biochemical conditions?
Methodologies involve:
- Accelerated Stability Testing : Expose the compound to stressors (pH extremes, UV light) and monitor degradation via LC-MS .
- Kinetic Studies : Measure half-life in simulated physiological buffers (e.g., phosphate-buffered saline at 37°C) .
- Protecting Group Optimization : Replace labile functional groups with stable analogs (e.g., fluorenylmethoxycarbonyl modifications) .
Q. What strategies enhance yield in large-scale synthesis without compromising purity?
- Flow Chemistry : Continuous reactors improve heat/mass transfer and reduce side reactions .
- Catalyst Screening : Test palladium on carbon or enzyme-mediated catalysts for selective bond formation .
- In-Line Monitoring : Use FTIR or Raman spectroscopy for real-time reaction tracking .
Data Contradiction Analysis
Q. How to address discrepancies between theoretical and experimental reaction yields?
- Mechanistic Re-evaluation : Re-examine proposed reaction mechanisms using isotopic labeling or kinetic isotope effects (KIEs) .
- Computational Refinement : Update DFT models with experimental data to improve predictive accuracy .
- Byproduct Identification : Use tandem MS or 2D NMR to detect trace impurities affecting yield calculations .
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
